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Compound of Interest

Compound Name: A 1070722

Cat. No.: B605029

For immediate release: Researchers, scientists, and drug development professionals handling
the compound A-1070722 must adhere to stringent disposal procedures to ensure laboratory
safety and environmental protection. This guide provides a comprehensive overview of the
proper disposal protocols for A-1070722, a potent glycogen synthase kinase-3 (GSK-3)
inhibitor also identified by its CAS number 1384424-80-9 and chemical name 1-(7-
Methoxyquinolin-4-yl)-3-[6-(trifluoromethyl)pyridin-2-yljurea. Due to its classification as harmful
if swallowed and very toxic to aquatic life with long-lasting effects, all waste containing this
compound must be treated as hazardous.

Key Safety and Handling Information

A-1070722 is a solid substance with unknown melting and boiling points. It is classified with
acute oral toxicity (Category 4) and is a significant environmental hazard due to its acute and
chronic aquatic toxicity (Category 1). Therefore, preventing its release into the environment is
of paramount importance.

Physical and Chemical Properties

A summary of the known physical and chemical properties of A-1070722 is provided in the
table below. This information is critical for safe handling and in determining appropriate
disposal streams.
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Property Data

Molecular Formula C17H13F3N40O2
Molecular Weight 362.31 g/mol
Physical Appearance Solid

Solubility in DMSO Soluble

Solubility in Ethanol Data not available
Solubility in Methanol Data not available

) ) Strong acids/alkalis, strong oxidizing/reducing
Incompatible Materials
agents

Experimental Protocol for Proper Disposal

The following step-by-step protocol outlines the approved procedure for the disposal of A-
1070722 waste. This procedure is designed to minimize exposure and prevent environmental
contamination.

1. Personal Protective Equipment (PPE): Before handling A-1070722, ensure appropriate PPE
is worn, including:

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield

e Alaboratory coat

2. Waste Segregation:

 All solid waste contaminated with A-1070722 (e.g., weighing paper, contaminated gloves,
pipette tips) must be collected in a dedicated, clearly labeled hazardous waste container.

» Solutions containing A-1070722 should be collected in a separate, leak-proof, and clearly
labeled hazardous waste container for halogenated organic waste.
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e Do not mix A-1070722 waste with other chemical waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) office.

3. Waste Container Labeling:

o The hazardous waste container must be labeled with the words "Hazardous Waste," the full
chemical name "1-(7-Methoxyquinolin-4-yl)-3-[6-(trifluoromethyl)pyridin-2-yljurea,” the CAS
number "1384424-80-9," and the appropriate hazard pictograms (e.g., harmful,
environmental hazard).

4. Storage:

o Store the sealed hazardous waste container in a designated and secure satellite
accumulation area within the laboratory.

e The storage area should be well-ventilated and away from incompatible materials such as
strong oxidizing agents.

5. Final Disposal:

e Once the waste container is full, arrange for its collection by your institution's EHS
department or a licensed hazardous waste disposal company.

e Under no circumstances should A-1070722 or its waste be disposed of down the drain or in
regular trash.

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of A-1070722.
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Start: Generation of A-1070722 Waste

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Step 2: Segregate Waste
- Solid Waste
- Liquid Waste (Halogenated)
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Step 3: Label Hazardous Waste Container
- Chemical Name & CAS
- Hazard Pictograms

l

Step 4: Store in Designated Area
- Secure & Ventilated
- Away from Incompatibles

CRITICAL:

DO NOT Dispose Down Drain or in Trash

Step 5: Arrange for Professional Disposal
- Contact EHS or Licensed Contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of A-1070722 waste.

« To cite this document: BenchChem. [Proper Disposal of A-1070722: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b605029#a-1070722-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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